Cas no 2764022-05-9 (3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid)

• Product Name: 3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid
• CAS No: 2764022-05-9
• MF: C₁₃H₁₇N₃O₅
• MW: 295.291183233261
• CID: 5548181
• PubChem ID: 165996216
• Update Time: 2025-10-19

3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343504
• 2764022-05-9
• 3-(tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid
• 3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid

• Inchi： 1S/C13H17N3O5/c1-5-6-20-12(19)16-8-7-14-10(21-13(2,3)4)9(15-8)11(17)18/h5,7H,1,6H2,2-4H3,(H,17,18)(H,15,16,19)
• InChI Key： GEZVGJGDYWMJOR-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=NC(=CN=1)NC(=O)OCC=C)C(C)(C)C

Computed Properties

• Exact Mass: 295.11682065g/mol
• Monoisotopic Mass: 295.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on 3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid

3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid (CAS No. 2764022-05-9): A Comprehensive Overview

3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid (CAS No. 2764022-05-9) is a specialized pyrazine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique tert-butoxy and allyloxycarbonylamino functional groups, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis pathways, and emerging uses, while addressing common queries from researchers and industry professionals.

The molecular structure of 3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid features a pyrazine core substituted with a tert-butoxy group at the 3-position and an allyloxycarbonylamino moiety at the 6-position. This arrangement imparts distinct reactivity, making it valuable for click chemistry applications and bioconjugation strategies. Recent studies highlight its role as a building block for proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

Researchers frequently search for "synthetic routes for pyrazine carboxylic acid derivatives" or "allyloxycarbonyl protecting group stability." Addressing these, the compound’s synthesis typically involves stepwise functionalization of pyrazine-2-carboxylic acid, with the tert-butoxy group introduced via nucleophilic substitution and the allyloxycarbonylamino moiety added through carbamate formation. Its hydrolytic stability under physiological conditions makes it suitable for prodrug design, another trending area in medicinal chemistry.

In agrochemical applications, 3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid serves as an intermediate for crop protection agents. Its modifiable functional groups enable the development of compounds with tailored pesticidal activity, aligning with the growing demand for sustainable agriculture solutions. Industry queries like "pyrazine-based fungicides" or "green chemistry in agrochemicals" reflect this interest.

The compound’s solubility profile (moderate in polar organic solvents) and thermal stability (decomposes above 200°C) are critical for formulation scientists. Analytical techniques such as HPLC and NMR are commonly employed for purity assessment, addressing the search term "analytical methods for heterocyclic carboxylic acids."

Emerging trends in biomaterials and catalysis have expanded its utility. For instance, its allyl group participates in thiol-ene reactions, enabling polymer functionalization—a topic often searched as "click chemistry in material science." Additionally, its metal-chelating properties are explored in catalyst design for asymmetric synthesis.

Regulatory compliance is a frequent concern; this compound is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA). Proper handling guidelines include using personal protective equipment to avoid irritation, addressing queries like "safety data for pyrazine derivatives."

In summary, 3-(Tert-butoxy)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid (CAS No. 2764022-05-9) bridges multiple disciplines, from pharmaceuticals to agrochemicals. Its structural versatility aligns with current research priorities such as targeted drug delivery and green chemistry, making it a compound of enduring relevance.